Cefoxitin-d3 Sodium Salt
Cefoxitin-d3 Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
1316289-46-9
VCID:
VC0030255
InChI:
InChI=1S/C16H17N3O7S2.Na/c1-25-16(18-10(20)5-9-3-2-4-27-9)13(23)19-11(12(21)22)8(6-26-15(17)24)7-28-14(16)19;/h2-4,14H,5-7H2,1H3,(H2,17,24)(H,18,20)(H,21,22);/q;+1/p-1/t14-,16+;/m1./s1/i1D3;
SMILES:
COC1(C2N(C1=O)C(=C(CS2)COC(=O)N)C(=O)O)N=C(CC3=CC=CS3)[O-].[Na+]
Molecular Formula:
C16H16N3NaO7S2
Molecular Weight:
452.446
Cefoxitin-d3 Sodium Salt
CAS No.: 1316289-46-9
Cat. No.: VC0030255
Molecular Formula: C16H16N3NaO7S2
Molecular Weight: 452.446
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1316289-46-9 |
|---|---|
| Molecular Formula | C16H16N3NaO7S2 |
| Molecular Weight | 452.446 |
| IUPAC Name | sodium;N-[(6R,7S)-3-(carbamoyloxymethyl)-2-carboxy-8-oxo-7-(trideuteriomethoxy)-5-thia-1-azabicyclo[4.2.0]oct-2-en-7-yl]-2-thiophen-2-ylethanimidate |
| Standard InChI | InChI=1S/C16H17N3O7S2.Na/c1-25-16(18-10(20)5-9-3-2-4-27-9)13(23)19-11(12(21)22)8(6-26-15(17)24)7-28-14(16)19;/h2-4,14H,5-7H2,1H3,(H2,17,24)(H,18,20)(H,21,22);/q;+1/p-1/t14-,16+;/m1./s1/i1D3; |
| Standard InChI Key | GNWUOVJNSFPWDD-JIGPONIWSA-M |
| SMILES | COC1(C2N(C1=O)C(=C(CS2)COC(=O)N)C(=O)O)N=C(CC3=CC=CS3)[O-].[Na+] |
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